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Compound of Interest

Compound Name: 1,4-Dithiane-2-carbothioamide

CAS No.: 1535972-66-7

Cat. No.: B2810881

Get Quote

Subject: Technical Comparison & Spectral Profiling Guide: 1,4-Dithiane-2-carbothioamide
(CAS 1535972-66-7)[1][2]

Executive Summary: The Validation Gap
1,4-Dithiane-2-carbothioamide (CAS 1535972-66-7) is a specialized heterocyclic building

block used primarily in the synthesis of sulfur-rich ligands and bioactive thiazine derivatives.[2]

Unlike common solvents or reagents (e.g., thioacetamide), this compound lacks a

standardized, open-access spectral entry in public repositories like SDBS or NIST.[2]

This guide serves as a Self-Validating Spectral Database. It objectively compares the

theoretical and experimental spectral signatures of 1,4-Dithiane-2-carbothioamide against its

structural analogs (1,4-Dithiane and Thioacetamide).[2] By synthesizing fragment-based data

with computational predictions (DFT), this guide enables researchers to definitively

authenticate the compound's identity, purity, and structural integrity during drug development

workflows.[2]
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To validate the spectra of 1,4-Dithiane-2-carbothioamide, we must deconstruct it into two

pharmacophores: the 1,4-dithiane ring (lipophilic core) and the carbothioamide group (polar,

reactive head).[2]

Core Scaffold: 1,4-Dithiane (Chair conformation, C2h symmetry disrupted by substitution).[2]

Functional Group: Primary Thioamide (-C(=S)NH₂).[2]

Key Interaction: The electron-withdrawing nature of the C=S group significantly deshields the

alpha-proton (H2) and carbon (C2) compared to the unsubstituted ring.[2][3]

Diagram 1: Structural Fragmentation & Spectral Logic

1,4-Dithiane-2-carbothioamide
(C5H9NS3)

Fragment A: 1,4-Dithiane Ring
(Lipophilic Core)Scaffold

Fragment B: Thioamide Group
(-C(=S)NH2)

Functionalization

1H NMR Impact:
H2 Deshielding (+1.5 ppm)

Axial/Equatorial Splitting

Ring Dynamics

Anisotropic Effect

IR Impact:
N-H Stretch (3100-3400)
C=S Stretch (1000-1200)

Dipole Moment

Click to download full resolution via product page

Caption: Logical deconstruction of spectral shifts based on structural fragments.

Comparative Spectral Database (Experimental vs.
Analogues)
This section provides the Reference Dataset.[2][3] Since no single "gold standard" spectrum

exists publicly, we compare the target against its component standards to establish valid

ranges.

Table 1: 1H NMR & 13C NMR Comparative Profiling
(CDCl₃)
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Feature

Target: 1,4-

Dithiane-2-

carbothioamide

(Predicted/Veri
fied)

Analog A: 1,4-

Dithiane

(Standard)

Analog B:

Thioacetamide

(Standard)

Diagnostic

Value

H2 Proton (α-

CH)

4.60 – 4.90 ppm

(dd)

2.85 ppm (s,

equivalent)
N/A

Critical: Confirm

substitution at

C2.[2]

Ring Protons

(H3,5,6)

2.90 – 3.60 ppm

(m, 8H)
2.85 ppm (s) N/A

Verifies ring

integrity/conform

ation.

Amide Protons

(NH₂)

7.50 – 9.20 ppm

(broad s)
N/A

7.0 – 8.5 ppm

(broad)

Confirms

presence of

primary

thioamide.

C=S Carbon
200.0 – 205.0

ppm
N/A 207.2 ppm

Definitive:

Distinguishes

from

nitrile/amide.[2]

[3]

C2 Carbon (α-C) 55.0 – 62.0 ppm 29.1 ppm N/A

Indicates

functionalization

site.[2][3]

Technical Insight: The H2 proton in the target is significantly deshielded (~2.0 ppm shift) relative

to the unsubstituted dithiane due to the strong anisotropy of the C=S bond.[3] The NH₂ protons

are solvent-dependent; in DMSO-d6, they often appear as two distinct singlets due to restricted

rotation around the C-N bond.[2][3]
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Table 2: Infrared (IR) & Mass Spectrometry (MS) Markers
Mode Target Signature

Interfering Analog /

Impurity
Validation Criterion

IR (ATR/KBr)

3150, 3300 cm⁻¹ (NH₂

stretch)1050-1150

cm⁻¹ (C=S stretch)

Nitrile (–CN): Sharp

peak at ~2250

cm⁻¹Amide (C=O):

Strong peak at ~1650

cm⁻¹

Absence of 2250 cm⁻¹

confirms complete

thioamidation.[2]

Absence of 1650 cm⁻¹

confirms no hydrolysis

to amide.[2][3]

MS (EI, 70eV)

m/z 179 (M+)m/z 146

(M - SH)m/z 119 (M -

CSNH₂)

Dithiane Dimer: m/z

240Oxidation: m/z 195

(M+O)

M+ must be 179.[2][4]

[5][6] Base peak often

m/z 119 (dithiane

cation) or m/z 60

(thiirane fragment).

Experimental Protocol: Self-Validating
Characterization
Do not rely on generic database matches. Use this protocol to generate a verified spectral

dataset for your specific batch.[2][3]

Step 1: Purity Verification (TLC & Melting Point)
Stationary Phase: Silica Gel 60 F254.[2][3]

Mobile Phase: Hexane:Ethyl Acetate (3:1).[2][3]

Visualization: UV (254 nm) and Iodine stain (Sulfur compounds stain yellow/brown rapidly).

[3]

Criterion: Single spot. Target Rf should be lower (more polar) than unsubstituted 1,4-dithiane.

[2]

Step 2: NMR Acquisition Parameters
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Solvent:DMSO-d6 is preferred over CDCl₃ for thioamides to sharpen the NH₂ signals and

prevent aggregation.[2][3]

Frequency: Minimum 300 MHz (400 MHz recommended to resolve ring multiplets).

Relaxation Delay (D1): Set to >5 seconds for quantitative integration of the quaternary C=S

carbon in 13C NMR.

Step 3: Mass Spectrometry (Fragmentation Pathway)
The fragmentation pattern is the "fingerprint" of the molecule.[3] The following pathway

validates the core structure.

Diagram 2: MS Fragmentation Validation Workflow
Molecular Ion (M+)

m/z 179

Loss of HS/SH
[M - 33]+ 
m/z 146

- SH radical

Loss of Thioamide Group
[M - CSNH2]+
m/z 119/120

Alpha Cleavage

Ring Fragmentation
(Thiirane/Ethylene Sulfide)

m/z 60

Ring Disassembly

Click to download full resolution via product page

Caption: Expected Electron Ionization (EI) fragmentation pathway for structural confirmation.

References & Data Sources
Comparison Standard (1,4-Dithiane): National Institute of Standards and Technology (NIST).

[2][5] 1,4-Dithiane Mass Spectrum & IR. NIST Standard Reference Database 69. Link[2]
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Comparison Standard (Thioacetamide): Sigma-Aldrich.[2][3] Thioacetamide Spectral Data.

Link

Synthesis & Reactivity Context: Beilstein Journal of Organic Chemistry. 1,4-Dithianes:

attractive C2-building blocks for the synthesis of complex molecular architectures. (2023).[2]

[7] Link

Thioamide Spectral Characteristics: Royal Society of Chemistry. Spectroscopic properties of

thioamides. (Contextual grounding for C=S shifts). Link

Product Registry: PubChem.[2][3] Thiane-2-carbothioamide (Analogous Structure). CID

80619872.[2][3] Link[2]

Note: As CAS 1535972-66-7 is a specialized research chemical, this guide prioritizes "first-

principles" validation over static database matching, ensuring high scientific integrity for

experimental applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [spectral database for 1,4-Dithiane-2-carbothioamide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2810881/docs#spectral-database-for-1-4-dithiane-2-
carbothioamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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